3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid

• Molecular Formula: C10H7BrF4O2
• Molecular Weight: 315.06 g/mol
• IUPAC Name: 3-(3-bromophenyl)-3,4,4,4-tetrafluorobutanoic acid
• InChI: InChI=1S/C10H7BrF4O2/c11-7-3-1-2-6(4-7)9(12,5-8(16)17)10(13,14)15/h1-4H,5H2,(H,16,17)
• InChI Key: OUUYGJSVEMGADU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(CC(=O)O)(C(F)(F)F)F

Description

3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid is an organic compound that features a bromophenyl group and a tetrafluorobutanoic acid moiety. This compound is of interest due to its unique structural properties, which make it a valuable intermediate in various chemical syntheses and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid typically involves multiple stepsThe reaction conditions often require the use of catalysts and specific temperature controls to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control the reaction parameters precisely. The use of continuous flow reactors and advanced purification techniques such as chromatography can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through reactions such as Suzuki-Miyaura coupling.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering the oxidation state of the bromophenyl group.

Common Reagents and Conditions

Suzuki-Miyaura Coupling: This reaction typically uses palladium catalysts and boron reagents under mild conditions to form carbon-carbon bonds.

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can yield various substituted phenyl derivatives .

Scientific Research Applications

3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine:

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid exerts its effects involves interactions with specific molecular targets. The bromophenyl group can engage in various binding interactions, while the tetrafluorobutanoic acid moiety may influence the compound’s overall reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

• 3-Bromophenylpropionic acid
• 3-Bromophenol

Uniqueness

3-(3-Bromophenyl)-3,4,4,4-tetrafluorobutanoic acid is unique due to the presence of both a bromophenyl group and a tetrafluorobutanoic acid moiety. This combination imparts distinct chemical properties, making it a versatile intermediate in various synthetic applications .